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Compound of Interest

Compound Name: Amphotericin b

Cat. No.: B1667258

Application Notes and Protocols for Researchers, Scientists, and Drug Development
Professionals

Introduction

Amphotericin B is a polyene macrolide antibiotic widely used as a potent antifungal agent in
both clinical settings and laboratory research. Its primary application in the lab is to prevent or
eliminate fungal and yeast contamination in cell cultures. Due to its poor solubility in aqueous
solutions at neutral pH, proper preparation of a concentrated stock solution is critical for its
effective use. This document provides detailed protocols for the preparation, storage, and
application of Amphotericin B stock solutions for routine laboratory use.

Amphotericin B functions by binding to ergosterol, a major component of fungal cell
membranes. This binding alters the membrane's permeability, leading to the leakage of
intracellular components and ultimately cell death. While highly effective against fungi, it is
inactive against bacteria, rickettsia, and viruses.

Data Presentation: Solubility and Stability

The following table summarizes the key quantitative data for the preparation and storage of
Amphotericin B stock solutions.
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. Storage Stability &
Parameter Solvent Concentration
Temperature Notes
Dimethyl ]
B ] 30—40 mg/mL][1] Yields a hazy
Solubility sulfoxide N/A )
(2] solution.[1]
(DMSO)
Dimethylformami
2—-4 mg/mL[1][2] N/A
de (DMF)
Not suitable for
Water (pH 2 or
11) Soluble[1][2] N/A most cell culture
applications.
Water (neutral
Insoluble[1][2] N/A
pH)
Recommended
for cell culture
use. Filter-
) -20°C (long- sterilize after
Stock Solution DMSO 2.5 mg/mL[1] )
term)[3] preparation.[1]

Can undergo 2-3

freeze-thaw

cycles.[4]
Yields a slightly
Sterile Water hazy yellow
(with 2.5 mg/mL[2] 2-8°C solution.[2]
deoxycholate) Stable for 2-3
weeks.[3]
) Stable forup to 7
Sterile Water
] 4 mg/mL[5][6] 2-8°C days, protected
(liposomal) ]
from light.[5]
For routine
Working Cell Culture 2.5mg/L (2.5 37°C prevention of
Concentration Medium pg/mL)[1][3] contamination.[1]
[3]
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For treating

existing
Cell Culture 5-10 mg/L (5-10 o
) 37°C contamination for
Medium pg/mL)[1][2]
2-3 subcultures.
[11[2][3]
Remains active
In-Culture Cell Culture
N ] N/A 37°C for up to 3 days.
Stability Medium

[1](21(3]

Experimental Protocols
Protocol 1: Preparation of Amphotericin B Stock
Solution in DMSO

This protocol is suitable for preparing a concentrated stock solution for use in cell culture.
Materials:

o Amphotericin B powder (crystalline solid)

e Dimethyl sulfoxide (DMSO), sterile

o Sterile, light-protecting microcentrifuge tubes or vials

 Sterile syringe filters (0.22 pum)

Procedure:

* In a sterile environment (e.g., a laminar flow hood), weigh out the desired amount of
Amphotericin B powder.

e Add sterile DMSO to achieve a final concentration of 2.5 mg/mL. For example, to 2.5 mg of
Amphotericin B, add 1 mL of DMSO.

» Vortex the solution until the Amphotericin B is dissolved. The solution may appear hazy.[1]
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« Sterilize the solution by passing it through a 0.22 um syringe filter into a sterile, light-
protecting tube.

 Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.[4]

» Store the aliquots at -20°C for long-term use.

Protocol 2: Reconstitution of Solubilized Amphotericin B
(with Deoxycholate)

Some commercially available Amphotericin B formulations include sodium deoxycholate as a
solubilizing agent and can be reconstituted in sterile water.

Materials:

o Amphotericin B with sodium deoxycholate powder
 Sterile, deionized water

» Sterile, light-protecting tubes or vials

Procedure:

e Reconstitute the Amphotericin B powder with sterile, deionized water to the concentration
specified by the manufacturer (e.g., 2.5 mg/mL).[2]

» Mix gently to dissolve. The resulting solution will be a slightly hazy, yellow suspension.[2]
This solution does not typically require filter sterilization.[2]

 Store the reconstituted solution at 2-8°C for 2-3 weeks or freeze at -20°C for longer-term
storage.[3] Protect from light.

Visualizations
Experimental Workflow for DMSO-based Stock Solution
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Caption: Workflow for preparing a sterile Amphotericin B stock solution in DMSO.
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Caption: Decision-making process for selecting the appropriate solvent for Amphotericin B.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Preparation of Amphotericin B Stock Solution for
Laboratory Use]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667258#preparation-of-amphotericin-b-stock-
solution-for-lab-use]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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Our mission is to be the trusted global source of Hastt
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scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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